2-Chloro-3-(pyridin-3-yl)propanal
Cat. No. B8706402
M. Wt: 169.61 g/mol
InChI Key: LNKOFGCRLPWSID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741939B2
Procedure details
A mixture of 2-chloro-3-pyridin-3-yl-propionaldehyde (crude from above) and thiourea (14.8 g, 0.194 mol) in ethanol (200 mL) was heated to reflux overnight. The solvent was removed and the residue was diluted with dichoromethane (1.2 L) and then washed with sodium hydroxide (10% aqueous solution, 400 mL) and water (200 mL). The organic layer was extracted three times with hydrochloric acid (5% aqueous solution, 400 mL) and the combined aqueous layer was brought to between pH 9 and 10 with sodium hydroxide (10% aqueous solution). The resulting precipitate was filtered to give the crude product, which was recrystallized, from ethyl acetate and hexanes to give the pure product (5.1 g, 0.023 mol, 5.6% from 2-methoxy-pyridin-3-ylamine). ESI-MS m/z talc. 221.1. found 222.2 (M+1)+.
Identifiers
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REACTION_CXSMILES
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ClC(C[C:6]1[CH:7]=[N:8][CH:9]=[CH:10][CH:11]=1)C=O.[NH2:12]C(N)=S.[CH2:16]([OH:18])C>>[CH3:16][O:18][C:7]1[C:6]([NH2:12])=[CH:11][CH:10]=[CH:9][N:8]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(C=O)CC=1C=NC=CC1
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Name
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Quantity
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14.8 g
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Type
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reactant
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Smiles
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NC(=S)N
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed
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ADDITION
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Type
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ADDITION
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Details
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the residue was diluted with dichoromethane (1.2 L)
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WASH
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Type
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WASH
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Details
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washed with sodium hydroxide (10% aqueous solution, 400 mL) and water (200 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic layer was extracted three times with hydrochloric acid (5% aqueous solution, 400 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to give the crude product, which
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CUSTOM
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Type
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CUSTOM
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Details
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was recrystallized, from ethyl acetate and hexanes
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=NC=CC=C1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
